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Introduction
Chlorazol Black E is a versatile, polyazo dye with a strong affinity for chitin and cellulose,

making it an invaluable tool in various histological and mycological applications.[1] Its ability to

selectively stain fungal structures and plant cell walls provides high-contrast visualization for

microscopic analysis.[1][2] These application notes provide detailed protocols for the use of

Chlorazol Black E in plant and fungal histology, along with comparative data on its

performance.

Key Applications
Mycorrhizal Fungi Visualization: Chlorazol Black E is extensively used to stain arbuscular

mycorrhizal (AM) and ectomycorrhizal (ECM) fungi within plant roots.[3][4] The dye

effectively stains hyphae, vesicles, and arbuscules, allowing for the assessment of

mycorrhizal colonization.

General Plant Histology: It is employed to differentiate cellulose from lignin in plant tissues

and provides sharp delineation of primary cell walls, making it particularly effective for

meristematic tissues.[1][4][5][6]

Medical Mycology: The dye serves as a rapid and effective stain for the detection of fungal

elements in clinical specimens such as skin scrapings, nails, and corneal scrapes.[7][8][9]
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Chromosome Staining: Chlorazol Black E has been utilized as a stain for root-tip

chromosomes.[1][10]

Connective Tissue Staining: In animal histology, it can be used as a simple connective tissue

stain, with elastic fibers staining an intense black.[11]

Quantitative Data Summary
The following tables summarize the quantitative data found regarding the performance of

Chlorazol Black E in diagnostic applications.

Table 1: Diagnostic

Accuracy for Fungal

Keratitis

Stain Sensitivity Specificity
Agreement with

Culture

Chlorazol Black E 82% 98% 89.6%

Lactophenol Cotton

Blue
85% 90% - 91% 88%

Gram Stain 85% 90% - 91% 88%

Data sourced from a prospective study on 163 patients with ulcerative keratitis.[9]

Experimental Protocols
Protocol 1: Staining of Mycorrhizal Fungi in Plant Roots
This protocol is adapted from established methods for clearing and staining plant roots to

visualize mycorrhizal fungi.[3][12]

Materials:

Root samples (preserved in ~60% ethanol or fresh)

10% (w/v) Potassium Hydroxide (KOH)
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2% (v/v) Hydrochloric Acid (HCl)

Chlorazol Black E staining solution (0.03% w/v in lactoglycerol [1:1:1 lactic

acid:glycerol:water])[3]

Lactoglycerol or 50% glycerol for destaining and storage

Plastic cassettes for tissue processing[12]

Water bath or autoclave

Microscope slides and coverslips

Procedure:

Washing: Thoroughly wash root samples to remove soil and debris. For preserved roots,

rinse with water.

Clearing: Place the roots in plastic cassettes and immerse them in 10% KOH. Heat in a

water bath at 90°C for several hours or autoclave at 121°C for 15 minutes.[3] The goal is to

make the roots transparent. Note: Clearing time may vary depending on the root type and

age.

Rinsing: Carefully rinse the cleared roots with several changes of water to remove all traces

of KOH.

Acidification: Immerse the cassettes in 2% HCl for 15-20 minutes to acidify the roots, which

aids in staining.[12]

Rinsing: Rinse the roots with water to remove the HCl.

Staining: Immerse the acidified roots in the 0.03% Chlorazol Black E staining solution. Heat

at 90°C for several hours or autoclave at 121°C for 15 minutes. Alternatively, roots can be

left in the stain at room temperature for one or more days.[3]

Destaining and Storage: Remove the roots from the staining solution and destain in

lactoglycerol or 50% glycerol.[3] Storing the roots in the destaining solution for a week or

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://mycorrhizas.info/method.html
https://invam.ku.edu/staining-roots
https://mycorrhizas.info/method.html
https://invam.ku.edu/staining-roots
https://mycorrhizas.info/method.html
https://mycorrhizas.info/method.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


longer in the refrigerator can improve contrast by allowing excess stain to leach from the root

cells.[12]

Microscopic Examination: Mount the stained roots on a microscope slide in a drop of

lactoglycerol or glycerol and observe under a compound microscope. Fungal structures

should appear black or dark blue.

Protocol 2: Staining of Fungal Elements in Clinical
Specimens (KOH with Chlorazol Black E)
This protocol is a modification of the standard KOH wet mount for enhanced visualization of

fungi in clinical samples.[7]

Materials:

Skin scrapings, hair, or nail clippings

KOH with Chlorazol Black E reagent:

Potassium Hydroxide: 10 g

Glycerol: 10 mL

Chlorazol Black E (0.1% aqueous solution): 10 mL

Distilled Water: 80 mL

Dissolve the KOH in water, then add the glycerol and Chlorazol Black E solution.[7]

Microscope slides and coverslips

Procedure:

Specimen Preparation: Place a small portion of the clinical specimen (e.g., skin scraping) on

a clean microscope slide.

Staining: Add a drop of the KOH with Chlorazol Black E reagent to the specimen.
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Mounting: Cover with a coverslip and gently press to squash the preparation, then blot away

any excess fluid.

Incubation: Allow the slide to sit for a few minutes to allow for clearing of cellular debris and

staining of fungal elements.[8] Gentle heating can accelerate this process.

Microscopic Examination: Examine under a microscope for fungal hyphae and yeast cells,

which will stain a blue-black color.[8] Note: It is recommended to re-examine negative

specimens the following day to avoid false negatives due to delayed clearing and staining.[7]

Visualizations
Experimental Workflow for Mycorrhizal Fungi Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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